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Introduction and Executive Summary

Amprolium Hydrochloride is a thiamine antagonist primarily used as a coccidiostat in poultry farming.

This whitepaper provides a comprehensive technical overview of its physicochemical properties, analytical

methodologies, and pharmacological characteristics tailored for researchers and drug development

professionals. Amprolium HCl has been widely used since the 1960s due to its high efficacy and safety

profile, functioning by blocking thiamine uptake in coccidia parasites, thereby preventing carbohydrate

synthesis and leading to parasitic death [1] [2]. The compound presents unique analytical challenges due to

its polar nature and requirement for sensitive detection methods, particularly for residual analysis in animal-

derived products. Recent advancements in analytical techniques have enabled more precise quantification

and monitoring of this veterinary drug, supporting its continued application in poultry health management

while addressing growing concerns about drug residues in food products.

Fundamental Physicochemical Characteristics

Amprolium HCl demonstrates specific physicochemical properties that influence its analytical behavior,

formulation development, and pharmacological activity.
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Structural and Identity Parameters

Chemical Name: 1-[(4-amino-2-propylpyrimidin-5-yl)methyl]-2-methylpyridin-ium chloride
hydrochloride [3]

Molecular Formula: C₁₄H₁₉N₄·HCl·Cl or C₁₄H₂₀Cl₂N₄ [1] [3]
Molecular Weight: 315.24 g/mol [1] [4] [3]

CAS Registry Number: 137-88-2 [1] [4] [3]
Appearance: Amprolium HCl is described as a white crystalline powder in high-purity form, with

manufacturing processes specifically optimized to achieve this physical characteristic [5]

Solubility Profile

The solubility characteristics of Amprolium HCl in various solvents are crucial for formulation development

and analytical method design:

Table: Solubility Profile of Amprolium HCl

Solvent Solubility Experimental Conditions Source

Water 58-63 mg/mL (183.98-199.8 mM) In vitro, batch dependent [1] [4]

DMSO 2 mg/mL (6.34 mM) Moisture-absorbing DMSO reduces solubility [1] [4]

Ethanol Insoluble Not specified [1] [4]

The significant solubility in aqueous systems facilitates its administration in drinking water for poultry, while

limited DMSO solubility presents considerations for in vitro experimental design.

Analytical Methodologies and Experimental Protocols

Various analytical techniques have been developed and validated for the identification, quantification, and

characterization of Amprolium HCl in different matrices.

Chromatographic Methods
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3.1.1 Stability-Indicating HPLC Method for Simultaneous Determination

A recent advanced HPLC method enables simultaneous determination of Amprolium HCl with other

anticoccidial drugs in veterinary formulations [6].

Stationary Phase: Supelcosil C18 column (4.6-mm × 25-cm, 5 μm)
Mobile Phase: 0.05 M KH₂PO₄:Acetonitrile (80:20, v/v)

Flow Rate: 2.0 mL/min
Injection Volume: 10 μL

Detection: UV detection at 260 nm
Linearity Range: 20.0-60.0 μg/mL for Amprolium HCl

Sample Preparation: Stock solution prepared in diluent (90% acetonitrile in water), working solutions
diluted to appropriate concentrations

Validation: Conducted according to ICH guidelines with comprehensive greenness assessment using
GAPI, BAGI, and AGREE metrics [6]

3.1.2 Hydrophilic Interaction Liquid Chromatography (HILIC)

For polar compounds like Amprolium HCl, HILIC provides an effective alternative to reverse-phase

chromatography [7]:

Column: ZIC-HILIC (250 mm × 4.6 mm, 5 μm)

Mobile Phase: 0.2 M Ammonium acetate buffer:acetonitrile (15:85, v/v)
pH: Adjusted to 5.7 with glacial acetic acid

Flow Rate: 0.5 mL/min
Detection: UV at 263 nm

Run Time: Approximately 18 minutes
Recovery: 97.8% to 102% across analytical range

3.1.3 Residue Monitoring in Edible Tissues

A simplified HPLC method has been developed for monitoring Amprolium HCl residues in chicken tissues

[8]:

Sample Cleanup: Ultrafree-MC/PL centrifugal ultrafiltration unit

Column: Mightysil RP4 GP
Mobile Phase: Ethanol-5 mM 1-heptanesulfonic acid sodium salt solution (35:65, v/v) using ion-

pairing system
Detection: Photodiode-array detector

Recovery: >90% at spiking levels of 0.3-3.0 μg/g
LOQ: 0.22 μg/g for muscle, 0.25 μg/g for liver
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Analysis Time: <20 minutes per sample

Spectroscopic and Spectrofluorimetric Methods

Recent advances in spectroscopic techniques provide complementary approaches for Amprolium HCl

quantification.

3.2.1 Surface-Enhanced Raman Spectroscopy (SERS)

A highly sensitive SERS method has been developed for Amprolium HCl determination [2]:

Substrate: Au@Ag core-shell alloy nanoparticles (65-70 nm diameter)
Structure: "Sandwich" structure (AuNPs-drug-AgNPs) formed by electrostatic interaction

LOD: Nanomolar level (nmol L⁻¹)
Application: Successful determination in chicken and duck tissue samples

Advantages: Minimal sample preparation, rapid analysis, high sensitivity

3.2.2 Spectrophotometric and Spectrofluorimetric Approaches

Novel methods targeting tertiary amino groups have been developed for wastewater analysis [9]:

Principle: Reaction with Eosin-Y in acidic medium to form orange-red ion pair complexes
Spectrophotometric Method (I):

Detection: 547 nm
LOD: 45 ng/mL, LOQ: 136 ng/mL

Linearity: 100-5000 ng/mL
Spectrofluorimetric Method (II):

Excitation/Emmission: λex 470 nm/λem 552 nm
LOD: 142 ng/mL, LOQ: 429 ng/mL

Linearity: 500-2000 ng/mL
Optimized Conditions: pH 3.5 (Method I) or pH 3.0 (Method II) using acetate buffer

Chemometric Approaches

For complex mixtures, chemometric methods provide powerful analytical solutions:

Techniques: Genetic Algorithm-Artificial Neural Networks (GA-ANN), Partial Least Squares (PLS-1)
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Application: Simultaneous determination of Amprolium HCl and Ethopabate in presence of alkaline

degradation products
Advantage: Ability to resolve severely overlapping UV spectra without prior separation [10]

Pharmacological Properties and Mechanism of Action

Amprolium HCl functions through a targeted biochemical mechanism that underlies its therapeutic efficacy

as a coccidiostat.
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Click to download full resolution via product page

Diagram 1: Mechanism of Action of Amprolium HCl as a Thiamine Antagonist

The specific blockade of thiamine uptake differentiates Amprolium HCl from other coccidiostats and

explains its selective toxicity against coccidia parasites while maintaining relative safety in host species.

Pharmacokinetic Profile

In vivo studies in poultry have characterized the disposition kinetics of Amprolium HCl [1]:

Table: Pharmacokinetic Parameters of Amprolium HCl in Poultry

Parameter
Intravenous (13
mg/kg)

Oral (13 mg/kg)
Intravenous (30
mg/kg)

Species Healthy chickens Healthy chickens Hubbard broiler

chickens

Half-life (t₁/₂) 0.21 hour 0.292-0.654 hour t₁/₂α: 0.17 hour, t₁/₂β:

4.89 hours

Volume of
Distribution (Vd)

0.12 L/kg Not reported 0.34 L/kg (Vdss)

Total Body Clearance
(Cl)

1.32 L/h·kg Not reported 0.562 mL/kg/min

Bioavailability Not applicable 2.3-6.4% (fasting increases

absorption)

66%

Cmax Not applicable 13 mg/kg (fasting) 42.9 μg/mL at 3.67

hours

The observed "flip-flop" phenomenon (where absorption rate is slower than elimination rate) following oral

administration and the significant food effect on bioavailability have important implications for dosing

regimen design in clinical practice.
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Stability and Processing Considerations

Stability Profile

Amprolium HCl requires specific storage conditions to maintain stability and potency [4]:

Lyophilized Form: Stable for 36 months when stored at -20°C in desiccated condition

Solution Form: Stable for 1 month at -20°C; multiple freeze-thaw cycles should be avoided
Handling: Aliquot recommended for solution storage to prevent repeated freezing and thawing

Manufacturing and Purification

Advanced manufacturing processes have been developed to produce high-purity granular Amprolium HCl

[5]:

Process Steps: Crystallization from organic solvent-water systems, dehydration, and drying

Organic Solvents: Isopropanol, methanol, or ethanol employed in crystallization
Benefits: Improved particle size distribution, reduced dust formation, enhanced flow properties

Impurity Control: Effective removal of process-related impurities and byproducts

Regulatory and Quality Control Aspects

Analytical Greenness Assessment

Recent methodologies have incorporated comprehensive environmental impact assessment [6]:

Assessment Tools: Green Analytical Procedure Index (GAPI), Blue Applicability Grade Index

(BAGI), Analytical GREEnness Metric tool (AGREE)
Sustainability Focus: Reduced organic solvent consumption, minimized waste generation,

enhanced energy efficiency
Industry Trend: Alignment with green analytical chemistry principles for improved environmental

footprint
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Regulatory Status and Compendial Methods

Official Monographs: Included in United States Pharmacopeia (USP) and British Pharmacopoeia
(BP) [7]

Quality Standards: Compliance with ICH guidelines for analytical method validation [6] [7]
Global Harmonization: Increasing emphasis on standardized testing protocols across international

markets

Conclusion

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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